Cas no 1261612-93-4 (2-(2,3-Difluorophenyl)-3-fluoropyridine-6-acetonitrile)
2-(2,3-Difluorophenyl)-3-fluoropyridine-6-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(2,3-Difluorophenyl)-3-fluoropyridine-6-acetonitrile
-
- Inchi: 1S/C13H7F3N2/c14-10-3-1-2-9(12(10)16)13-11(15)5-4-8(18-13)6-7-17/h1-5H,6H2
- InChI Key: CKUURLZIRBXENG-UHFFFAOYSA-N
- SMILES: FC1=CC=C(CC#N)N=C1C1C=CC=C(C=1F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 327
- XLogP3: 2.5
- Topological Polar Surface Area: 36.7
2-(2,3-Difluorophenyl)-3-fluoropyridine-6-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A026001084-250mg |
2-(2,3-Difluorophenyl)-3-fluoropyridine-6-acetonitrile |
1261612-93-4 | 97% | 250mg |
$646.00 | 2023-09-03 | |
| Alichem | A026001084-500mg |
2-(2,3-Difluorophenyl)-3-fluoropyridine-6-acetonitrile |
1261612-93-4 | 97% | 500mg |
$1029.00 | 2023-09-03 | |
| Alichem | A026001084-1g |
2-(2,3-Difluorophenyl)-3-fluoropyridine-6-acetonitrile |
1261612-93-4 | 97% | 1g |
$1646.40 | 2023-09-03 |
2-(2,3-Difluorophenyl)-3-fluoropyridine-6-acetonitrile Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 2-(2,3-Difluorophenyl)-3-fluoropyridine-6-acetonitrile
Introduction to 2-(2,3-Difluorophenyl)-3-fluoropyridine-6-acetonitrile (CAS No. 1261612-93-4)
2-(2,3-Difluorophenyl)-3-fluoropyridine-6-acetonitrile is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and electronic properties. The compound, identified by its CAS number 1261612-93-4, features a pyridine core substituted with fluorine atoms at the 2 and 3 positions of the phenyl ring, as well as an acetonitrile group at the 6-position. This specific arrangement of fluorine atoms and the pyridine moiety endows the molecule with distinct chemical reactivity and potential biological activity, making it a valuable scaffold for drug discovery and development.
The presence of multiple fluorine atoms in the structure is a key feature that influences its pharmacokinetic and pharmacodynamic properties. Fluorine atoms are known to enhance metabolic stability, improve binding affinity to biological targets, and modulate lipophilicity, all of which are critical factors in the design of novel therapeutic agents. In recent years, there has been a surge in research focused on fluorinated compounds due to their ability to fine-tune molecular properties for optimal drug-like characteristics.
2-(2,3-Difluorophenyl)-3-fluoropyridine-6-acetonitrile has been extensively studied in academic and industrial research settings as a building block for more complex molecules. Its versatility allows for further functionalization, enabling chemists to explore a wide range of derivatives with tailored biological activities. The compound’s potential applications span across various therapeutic areas, including oncology, immunology, and central nervous system disorders.
Recent advancements in computational chemistry have facilitated the rapid design and optimization of fluorinated pyridines like 2-(2,3-Difluorophenyl)-3-fluoropyridine-6-acetonitrile. Molecular modeling techniques have been employed to predict how modifications at different positions of the molecule will affect its interactions with biological targets. This approach has led to the identification of novel analogs with enhanced potency and selectivity.
In the realm of medicinal chemistry, 2-(2,3-Difluorophenyl)-3-fluoropyridine-6-acetonitrile serves as an important intermediate in the synthesis of small-molecule inhibitors. For instance, researchers have utilized this compound to develop kinase inhibitors that target aberrant signaling pathways involved in cancer. The fluorine atoms play a crucial role in optimizing binding interactions within the active site of these enzymes, leading to more effective therapeutic outcomes.
The compound’s structural features also make it a candidate for exploring new mechanisms of action. Fluorinated pyridines have been shown to exhibit unique interactions with biological macromolecules, which can be harnessed to develop drugs that bypass existing resistance mechanisms. This is particularly relevant in oncology, where tumor cells often develop resistance to conventional therapies.
Another area where 2-(2,3-Difluorophenyl)-3-fluoropyridine-6-acetonitrile shows promise is in the development of immunomodulatory agents. Fluorinated compounds have been reported to modulate immune responses by influencing receptor-ligand interactions. By targeting specific pathways within the immune system, these molecules could offer new treatments for autoimmune diseases and infections.
The synthesis of 2-(2,3-Difluorophenyl)-3-fluoropyridine-6-acetonitrile involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that researchers can obtain high-quality material for their studies. Techniques such as cross-coupling reactions and palladium catalysis are commonly employed in its preparation.
The growing interest in fluorinated compounds has also spurred innovation in analytical chemistry techniques for their characterization. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are essential tools for confirming the structure and purity of 2-(2,3-Difluorophenyl)-3-fluoropyridine-6-acetonitrile. These methods provide detailed information about the molecular framework and any potential impurities that could affect downstream applications.
In conclusion, 2-(2,3-Difluorophenyl)-3-fluoropyridine-6-acetonitrile (CAS No. 1261612-93-4) is a versatile fluorinated pyridine with significant potential in pharmaceutical research and drug development. Its unique structural features enable it to serve as a valuable scaffold for creating novel therapeutic agents with improved pharmacological properties. As research in this area continues to evolve, 2-(2,3-Difluorophenyl)-3-fluoropyridine-6-acetonitrile is likely to remain at the forefront of medicinal chemistry innovation.
1261612-93-4 (2-(2,3-Difluorophenyl)-3-fluoropyridine-6-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)